Cas no 646511-31-1 (Pyridine, 4-[[(3-methylphenyl)methyl]thio]-)

• Product Name: Pyridine, 4-[[(3-methylphenyl)methyl]thio]-
• CAS No: 646511-31-1
• MF: C₁₃H₁₃NS
• MW: 215.31402182579
• CID: 420262
• PubChem ID: 472973
• Update Time: 2025-04-19

Pyridine, 4-[[(3-methylphenyl)methyl]thio]- Chemical and Physical Properties

Names and Identifiers

• Pyridine, 4-[[(3-methylphenyl)methyl]thio]-
• 4-[(3-methylphenyl)methylsulfanyl]pyridine
• DTXSID00332939
• 4-(m-tolylmethylsulfanyl)pyridine
• SCHEMBL14022009
• 646511-31-1
• 4-(3-Methylbenzylthio)-pyridine

• Inchi： 1S/C13H13NS/c1-11-3-2-4-12(9-11)10-15-13-5-7-14-8-6-13/h2-9H,10H2,1H3
• InChI Key： ZIGONGFHNBLYBZ-UHFFFAOYSA-N
• SMILES： S(C1C=CN=CC=1)CC1=CC=CC(C)=C1

Computed Properties

• Exact Mass: 215.07699
• Monoisotopic Mass: 215.07687059g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 38.2Ų

Experimental Properties

• PSA: 12.89